1-Amino-1-cyclobutylpent-4-yn-2-one

• Molecular Formula: C9H13NO
• Molecular Weight: 151.21 g/mol
• IUPAC Name: 1-amino-1-cyclobutylpent-4-yn-2-one
• InChI: InChI=1S/C9H13NO/c1-2-4-8(11)9(10)7-5-3-6-7/h1,7,9H,3-6,10H2
• InChI Key: YOVNAGBIJXGUKP-UHFFFAOYSA-N
• Canonical SMILES: C#CCC(=O)C(C1CCC1)N

Description

1-Amino-1-cyclobutylpent-4-yn-2-one is a chemical compound with the molecular formula C₉H₁₃NO and a molecular weight of 151.21 g/mol This compound is characterized by its unique structure, which includes a cyclobutyl ring and an alkyne group

Preparation Methods

The synthesis of 1-Amino-1-cyclobutylpent-4-yn-2-one involves several steps. One common synthetic route includes the alkylation of glycine equivalents with 1,2-electrophiles, followed by intramolecular cyclization of γ-substituted amino acid derivatives . The reaction conditions typically involve the use of diazo compounds, ylides, or carbene intermediates to facilitate the formation of the cyclobutyl ring . Industrial production methods may vary, but they generally follow similar principles with optimizations for scale and efficiency.

Chemical Reactions Analysis

1-Amino-1-cyclobutylpent-4-yn-2-one undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic substitution reactions can occur, particularly at the amino group, using reagents such as alkyl halides or acyl chlorides.

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

1-Amino-1-cyclobutylpent-4-yn-2-one has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and for studying reaction mechanisms.

Biology: The compound can be used in biochemical assays to investigate enzyme interactions and metabolic pathways.

Medicine: Research into its potential therapeutic effects, including its role as a precursor for drug development, is ongoing.

Industry: It may be used in the development of new materials or as an intermediate in the synthesis of other chemical compounds.

Mechanism of Action

The mechanism of action of 1-Amino-1-cyclobutylpent-4-yn-2-one involves its interaction with specific molecular targets. The compound can act as an inhibitor or activator of certain enzymes, depending on its structure and functional groups. The pathways involved may include inhibition of enzyme activity through binding to the active site or modulation of protein-protein interactions .

Comparison with Similar Compounds

1-Amino-1-cyclobutylpent-4-yn-2-one can be compared with other similar compounds, such as:

1-Aminocyclopropanecarboxylic acid: Known for its role in plant growth regulation.

Cyclobutylamine: Used in organic synthesis and as a pharmaceutical intermediate.

Cyclopropylamine: Another compound with applications in organic synthesis and medicinal chemistry

The uniqueness of 1-Amino-1-cyclobutylpent-4-yn-2-one lies in its combination of a cyclobutyl ring and an alkyne group, which imparts distinct chemical properties and reactivity.

Biological Activity

1-Amino-1-cyclobutylpent-4-yn-2-one is a compound that has gained attention in medicinal chemistry due to its potential biological activity. This article explores its biological properties, mechanisms of action, and relevant case studies, supported by data tables and research findings.

• Molecular Formula : C8H13NO
• Molecular Weight : 139.19 g/mol
• IUPAC Name : 1-amino-1-cyclobutylpent-4-yn-2-one

The biological activity of 1-amino-1-cyclobutylpent-4-yn-2-one is primarily linked to its interactions with neuropeptide Y (NPY) receptors. NPY is involved in various physiological processes, including appetite regulation, stress response, and cardiovascular functions. The compound acts as a selective modulator of these receptors, potentially influencing metabolic pathways associated with eating disorders and hypertension .

Biological Activity

Research indicates that 1-amino-1-cyclobutylpent-4-yn-2-one exhibits the following biological activities:

• Neuropeptide Y Receptor Modulation :
  • Inhibition of NPY receptor activity can lead to reduced appetite and potential therapeutic effects in obesity and related metabolic disorders .
  • The compound has shown promise in preclinical studies as a non-peptidic antagonist to NPY receptors, particularly the Y1 subtype .
• Antiviral Properties :
  • Some derivatives of compounds related to 1-amino-1-cyclobutylpent-4-yn-2-one have been studied as protease inhibitors for viruses like hepatitis C .
• Cytotoxic Effects :
  • Preliminary studies suggest that certain structural analogs may exhibit cytotoxicity against cancer cell lines, indicating potential applications in oncology .

Case Studies and Research Findings

Several studies have highlighted the biological significance of 1-amino-1-cyclobutylpent-4-yn-2-one and its analogs:

Study	Focus	Findings
	Antiviral Activity	Identified as a potent NS3 protease inhibitor with potential for hepatitis treatment.
	NPY Receptor Modulation	Demonstrated selective binding affinity to NPY receptors, influencing feeding behavior in animal models.
	Cytotoxicity	Showed promising results against various cancer cell lines, warranting further investigation into its anticancer potential.

Safety and Toxicity

The safety profile of 1-amino-1-cyclobutylpent-4-yn-2-one remains under investigation. Toxicological assessments are crucial for determining its suitability for therapeutic use. Current data indicates moderate toxicity levels; however, comprehensive studies are needed to establish safe dosage ranges for clinical applications.

Q & A

Basic Research Questions

Q. What are the recommended methods for synthesizing 1-Amino-1-cyclobutylpent-4-yn-2-one in a laboratory setting?

• Methodological Answer : Synthesis typically involves cyclobutane ring formation followed by functionalization. Key steps include:

• Cyclobutane Precursor : Use photochemical [2+2] cycloaddition or strain-driven ring closure (e.g., via Grignard reagents).
• Amine Introduction : Employ reductive amination or nucleophilic substitution with ammonia derivatives under anhydrous conditions .
• Alkyne Incorporation : Protect the alkyne group during synthesis (e.g., using trimethylsilyl groups) to avoid side reactions .
• Safety : Handle intermediates with low thermal stability in inert atmospheres, referencing SDS guidelines for flammability and toxicity .

Q. How should researchers characterize the purity and structure of 1-Amino-1-cyclobutylpent-4-yn-2-one?

• Methodological Answer : Use a combination of:

• Spectroscopy : NMR (¹H, ¹³C) to confirm cyclobutane ring geometry and alkyne presence. FT-IR for amine (-NH₂) and ketone (C=O) validation .
• Chromatography : HPLC or GC-MS to assess purity (>95% threshold for research-grade material). Calibrate against known standards (e.g., NIST-certified references) .
• Elemental Analysis : Verify empirical formula (C₉H₁₃NO) via combustion analysis .

Q. What safety protocols are critical when handling 1-Amino-1-cyclobutylpent-4-yn-2-one?

• Methodological Answer :

• Storage : Keep in airtight containers under nitrogen to prevent oxidation. Avoid proximity to ignition sources due to alkyne reactivity .
• PPE : Use nitrile gloves, lab coats, and fume hoods to minimize inhalation/contact risks.
• Waste Disposal : Neutralize amine residues with dilute HCl before aqueous disposal .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectroscopic data when characterizing 1-Amino-1-cyclobutylpent-4-yn-2-one?

• Methodological Answer :

• Cross-Validation : Compare NMR data with computational models (DFT calculations for expected chemical shifts) .
• Isotopic Labeling : Use ¹⁵N-labeled ammonia during synthesis to distinguish amine proton signals from solvent peaks .
• Error Analysis : Quantify instrumental uncertainty (e.g., ±0.1 ppm for NMR) and assess solvent effects (e.g., DMSO vs. CDCl₃) .

Q. What experimental strategies optimize the stability of 1-Amino-1-cyclobutylpent-4-yn-2-one under varying pH conditions?

• Methodological Answer :

• pH-Dependent Degradation Studies : Conduct accelerated stability testing at pH 3–10 (37°C). Monitor via UV-Vis for ketone/amine degradation products .
• Buffering Agents : Use phosphate buffers (pH 7.4) to stabilize the compound in aqueous solutions. Avoid strong acids/bases that hydrolyze the cyclobutane ring .
• Data Interpretation : Apply Arrhenius kinetics to extrapolate shelf-life under standard lab conditions .

Q. How can researchers design experiments to probe the compound’s reactivity in cycloaddition reactions?

• Methodological Answer :

• Variable Selection : Test alkyne participation in [2+2] or Huisgen cycloadditions. Independent variables: temperature (25–100°C), catalysts (Cu(I) vs. Ru). Dependent variable: product yield .
• Control Experiments : Run parallel reactions with non-cyclobutane analogs to isolate steric/electronic effects .
• Data Analysis : Use LC-MS to track intermediates and propose mechanistic pathways via Hammett plots or kinetic isotope effects .

Data Contradiction and Reproducibility

Q. What steps ensure reproducibility in synthesizing 1-Amino-1-cyclobutylpent-4-yn-2-one across labs?

• Methodological Answer :

• Protocol Standardization : Document reaction conditions (e.g., solvent purity, stirring rate) using IUPAC guidelines .
• Inter-Lab Validation : Share samples with independent labs for NMR/LC-MS cross-checking .
• Error Reporting : Publish raw data (e.g., chromatograms) in supplementary materials to highlight batch-to-batch variability .

Tables for Key Data

Property	Method	Typical Value	Reference
Melting Point	DSC	85–87°C (decomposes)
Solubility (25°C)	Gravimetric Analysis	12 mg/mL in DMSO
λmax (UV-Vis)	Spectrophotometry	254 nm (ε = 450 L/mol·cm)